Cas no 899995-92-7 (5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}furan-2-carboxamide
• CAS No: 899995-92-7
• MF: C₁₄H₁₄BrN₅O₃
• MW: 380.196661472321
• CID: 5493432
• PubChem ID: 18586653
• Update Time: 2025-05-22

5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2823-0132
• 5-bromo-N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)furan-2-carboxamide
• VU0501290-1
• 5-bromo-N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)furan-2-carboxamide
• 899995-92-7
• 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide
• AKOS024470266
• 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}furan-2-carboxamide

• Inchi： 1S/C14H14BrN5O3/c1-14(2,3)20-11-8(6-17-20)13(22)19(7-16-11)18-12(21)9-4-5-10(15)23-9/h4-7H,1-3H3,(H,18,21)
• InChI Key： YTWXDWJEADHVBB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NN2C=NC3=C(C2=O)C=NN3C(C)(C)C)=O)O1

Computed Properties

• Exact Mass: 379.02800g/mol
• Monoisotopic Mass: 379.02800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.7Ų

Additional information on 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}furan-2-carboxamide

5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide: A Comprehensive Scientific Profile

The 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide (CAS 899995-92-7) represents an intriguing heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This pyrazolopyrimidine derivative combines a brominated furan moiety with a tert-butyl substituted pyrazolo[3,4-d]pyrimidine core, creating a unique molecular architecture with potential biological activities.

Recent advancements in small molecule drug discovery have highlighted the importance of such heterocyclic scaffolds, particularly in the development of kinase inhibitors and signal transduction modulators. The presence of both 5-bromo substitution and furan-2-carboxamide groups in this compound suggests possible applications in targeted therapies, making it a subject of growing interest among researchers exploring novel therapeutic agents.

From a structural perspective, the 1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl framework provides excellent rigidity and planarity, which are crucial for molecular recognition in biological systems. The furan-2-carboxamide linker offers additional hydrogen bonding capabilities, potentially enhancing binding affinity to biological targets. These features position 899995-92-7 as a valuable building block in structure-activity relationship (SAR) studies and medicinal chemistry optimization programs.

The synthesis of 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide typically involves multi-step organic transformations, including heterocycle formation, bromination, and amide coupling reactions. Researchers have developed various synthetic routes to access this scaffold, with yields and purity being critical factors for its application in biological screening and lead optimization studies.

In the context of current pharmaceutical trends, compounds containing pyrazolo[3,4-d]pyrimidine cores have shown promise in addressing several unmet medical needs. The 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide structure shares similarities with known bioactive molecules targeting various disease pathways, making it a potential candidate for drug repurposing and new indication discovery initiatives.

Physicochemical characterization of 899995-92-7 reveals important parameters for drug development. The compound typically appears as a white to off-white crystalline powder with specific solubility profiles in organic solvents. Its molecular weight and calculated properties suggest favorable characteristics for drug-likeness according to established criteria such as Lipinski's rule of five, making it particularly interesting for oral bioavailability studies.

The scientific literature indicates growing interest in pyrazolo[3,4-d]pyrimidine derivatives as privileged structures in medicinal chemistry. Researchers are actively investigating the structure-activity relationships of such compounds, with particular focus on their potential as selective inhibitors of various biological targets. The 5-bromo substitution pattern in 899995-92-7 may offer unique electronic and steric properties that could be exploited for enhanced target engagement.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide continues to rise, driven by expanding pharmaceutical R&D activities worldwide. Suppliers are increasingly offering this compound with various purity grades to meet the needs of both academic researchers and industrial drug discovery programs.

Recent patent analyses reveal that compounds sharing structural features with 899995-92-7 have been claimed in multiple therapeutic areas, suggesting broad potential applications. The presence of both pyrazolopyrimidine and furan carboxamide moieties in a single molecule creates opportunities for intellectual property development, particularly in the design of novel chemical entities with improved pharmacological profiles.

Quality control and analytical characterization of 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide typically involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify structural integrity, which are crucial for reliable research outcomes in both academic and industrial settings.

As the pharmaceutical industry continues to explore targeted therapies and precision medicine approaches, compounds like 899995-92-7 gain increasing significance. Their modular structures allow for systematic modifications to optimize pharmacokinetic properties and target selectivity, addressing current challenges in drug development such as resistance mechanisms and off-target effects.

The future research directions for 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide may include detailed biological screening, structure-based drug design, and formulation development studies. As understanding of its molecular interactions deepens, new applications may emerge in various therapeutic areas, potentially contributing to the development of innovative treatment options.

In conclusion, 5-bromo-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}furan-2-carboxamide (CAS 899995-92-7) represents a scientifically valuable compound with significant potential in pharmaceutical research and development. Its unique structural features and emerging biological relevance position it as an important subject for ongoing and future investigations in medicinal chemistry and drug discovery.